![molecular formula C8H15NO B6282812 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine CAS No. 2763775-92-2](/img/no-structure.png)
1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine
Overview
Description
1-(1-(Methoxymethyl)-3-methylidenecyclobutyl)methanamine, also known as MMCM, is a cyclic amine compound that has been widely studied for its potential applications in the synthesis of various organic molecules. It is a versatile compound that is used in a variety of industrial and scientific applications, such as pharmaceuticals, cosmetics, and materials science. MMCM has been studied for its ability to act as a catalyst for the synthesis of various organic molecules, as well as for its potential to act as a ligand in various biochemical and physiological processes.
Scientific Research Applications
1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine has been studied for its potential applications in a variety of scientific fields, including materials science, pharmaceuticals, and biochemistry. It has been used as a catalyst in the synthesis of various organic molecules, as well as for its potential to act as a ligand in various biochemical and physiological processes. In materials science, 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine has been studied for its potential to act as a cross-linking agent for polymers, as well as for its ability to act as a surfactant for various applications. In pharmaceuticals, 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine has been studied for its potential to act as a drug delivery agent for various drugs. In biochemistry, 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine has been studied for its potential to act as a ligand for various proteins, enzymes, and other biomolecules.
Mechanism of Action
1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine is believed to act as a catalyst in the synthesis of various organic molecules by facilitating the formation of new carbon-carbon bonds. It is also believed to act as a ligand in various biochemical and physiological processes, by binding to various proteins, enzymes, and other biomolecules. In addition, 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine is believed to act as a cross-linking agent for polymers, as well as a surfactant for various applications.
Biochemical and Physiological Effects
1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine has been studied for its potential to act as a ligand in various biochemical and physiological processes. It has been shown to bind to various proteins, enzymes, and other biomolecules, and to modulate their activity. In addition, 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine has been studied for its potential to act as a drug delivery agent for various drugs, as well as for its ability to act as a surfactant for various applications.
Advantages and Limitations for Lab Experiments
The use of 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine in laboratory experiments has a number of advantages. It is a relatively inexpensive and readily available compound, and it is relatively easy to synthesize. In addition, it is a versatile compound that can be used in a variety of laboratory experiments. However, there are also a number of limitations associated with the use of 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine in laboratory experiments. It is a relatively reactive compound, and it can be difficult to control its reactivity in certain laboratory conditions. In addition, it can be difficult to isolate 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine from the reaction mixture, and it can be difficult to purify it to a high degree of purity.
Future Directions
The potential applications of 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine are still being explored, and there are a number of possible future directions for research. These include further studies into its potential as a catalyst for the synthesis of various organic molecules, as well as its potential to act as a ligand in various biochemical and physiological processes. In addition, further research into its potential as a cross-linking agent for polymers, as well as its ability to act as a surfactant for various applications, is also needed. Finally, further research into its potential as a drug delivery agent for various drugs is also needed.
Synthesis Methods
1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine can be synthesized using a variety of methods, including the Wittig reaction, the Stork reaction, and the Pd-catalyzed Suzuki coupling reaction. The Wittig reaction involves the use of a phosphonium salt as a reagent to form a new carbon-carbon bond. The Stork reaction involves the use of an aldehyde and a carboxylic acid to form a new carbon-carbon bond. The Pd-catalyzed Suzuki coupling reaction involves the use of a palladium catalyst and a boronic acid to form a new carbon-carbon bond.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine involves the reaction of a cyclobutene derivative with methoxymethylamine followed by reduction and deprotection steps.", "Starting Materials": [ "3-methylcyclobutenone", "methoxymethylamine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "3-methylcyclobutenone is reacted with methoxymethylamine in the presence of hydrochloric acid to form 1-(methoxymethyl)-3-methylidenecyclobutanol.", "Sodium borohydride is added to the reaction mixture to reduce the alcohol to the corresponding alcohol.", "The resulting alcohol is then deprotected using hydrochloric acid to form 1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine.", "The product is isolated by extraction with diethyl ether and purified by recrystallization from water." ] } | |
CAS RN |
2763775-92-2 |
Product Name |
1-[1-(methoxymethyl)-3-methylidenecyclobutyl]methanamine |
Molecular Formula |
C8H15NO |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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